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Introduction

Creosote is a complex mixture of several hundred to several thousand chemicals, primarily
polycyclic aromatic hydrocarbons (PAHSs), and is a common contaminant at historical wood
treatment facilities.[1] Due to the hazardous nature of its constituents, accurate and
representative sampling is critical for site characterization, risk assessment, and the
development of remediation strategies. These application notes provide detailed protocols for
the collection of soil, groundwater, sediment, and air samples from sites contaminated with
creosote.

Pre-Sampling Planning and Health & Safety

Before any field activities, a comprehensive site-specific Health and Safety Plan (HASP) must
be developed and strictly followed.[2] Creosote contains compounds that are toxic and
carcinogenic.[3]

Key Health and Safety Considerations:

e Personal Protective Equipment (PPE): At a minimum, this should include nitrile gloves,
safety glasses with side shields, steel-toed boots, and protective clothing (e.g., long-sleeved
shirts and long pants).[4][5] For activities with a high potential for vapor or dust generation,
respiratory protection may be necessary.
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o Decontamination: Personnel should wash hands thoroughly after handling samples and
before eating, drinking, or smoking. All sampling equipment must be decontaminated
between sampling locations to prevent cross-contamination.

» Site Control: Establish work zones (exclusion zone, contamination reduction zone, and
support zone) to control the spread of contamination.

Soil Sampling Protocol

Soil sampling at creosote-contaminated sites aims to determine the horizontal and vertical
extent of contamination. Sampling should proceed from the least contaminated areas to the
most contaminated areas to minimize the potential for cross-contamination.

Experimental Protocol:
» Surface Soil Sampling (0-0.5 m depth):
o Clear the sampling location of any surface debris.

o Using a decontaminated stainless-steel trowel or scoop, collect a soil sample from the
desired depth.

o Transfer the sample directly into a pre-labeled, laboratory-provided glass jar with a Teflon-
lined lid. For volatile organic compound (VOC) analysis, ensure the jar is filled completely
to minimize headspace.

¢ Subsurface Soil Sampling:

[¢]

Utilize a decontaminated hand auger, direct-push sampler, or drill rig with a split-spoon
sampler to advance to the desired sampling depth.

o Collect the soil core and describe the lithology, noting any visible signs of contamination
(e.g., staining, odor).

o From the core, select the soil interval to be sampled using a decontaminated stainless-
steel spatula.

o Immediately place the sample into the appropriate containers.
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e Sample Homogenization:

o For composite samples or non-volatile analyses, place the collected soil in a stainless-
steel bowl and mix thoroughly using a stainless-steel spoon before filling the sample jars.
Samples for VOC analysis should not be homogenized.

o Sample Handling and Preservation:

o Immediately place the sealed sample containers in a cooler with ice to maintain a
temperature of approximately 4°C.

o Complete the chain-of-custody form, noting the sample 1D, date, time, and requested
analyses.

Groundwater Sampling Protocol

Groundwater sampling is crucial for assessing the migration of creosote constituents from the
source area. Low-flow (minimal drawdown) sampling is the preferred method as it provides
more representative samples by minimizing disturbance to the well and the surrounding
formation.

Experimental Protocol:
o Well Inspection and Water Level Measurement:
o Before sampling, inspect the well for integrity.
o Measure the depth to water using a decontaminated electronic water level indicator.

e Pump Installation and Purging:

o

Slowly lower a decontaminated submersible or peristaltic pump into the well, with the
intake set at the middle of the screened interval.

o

Begin purging the well at a low flow rate (typically 0.1 to 0.5 liters per minute).

[¢]

Monitor field parameters (pH, temperature, specific conductance, dissolved oxygen, and
turbidity) using a flow-through cell.
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o Continue purging until these parameters have stabilized, indicating that fresh formation
water is being drawn into the well.

o Sample Collection:

o Once parameters have stabilized, collect the groundwater samples directly from the pump
discharge tubing into the appropriate laboratory-provided containers.

o Collect samples for VOC analysis first, with minimal turbulence.

o Sample Handling and Preservation:
o Preserve the samples as required for the specific analytical methods (see Table 1).
o Place the samples in a cooler with ice and complete the chain-of-custody form.

Sediment Sampling Protocol

Sediment in streams, rivers, and other water bodies near a creosote-contaminated site can act
as a sink for contaminants.

Experimental Protocol:
e Sample Location Selection:
o Select depositional areas where fine-grained sediments are likely to accumulate.
o Sample Collection:
o For shallow water, a decontaminated stainless-steel scoop or hand corer can be used.

o In deeper water, a petite Ponar or Ekman dredge is suitable for collecting surficial
sediment samples.

o Carefully decant any overlying water from the sampler.

o Transfer the sediment into a stainless-steel bowl for homogenization (except for VOC
samples).
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o Sample Handling and Preservation:
o Transfer the homogenized sediment into wide-mouth glass jars with Teflon-lined lids.
o Place samples on ice in a cooler and complete the chain-of-custody.

Air Sampling Protocol

Air sampling may be necessary to assess the risk of exposure to volatile compounds
emanating from contaminated soil or groundwater.

Experimental Protocol:

¢ Soil Gas Sampling:
o Install a temporary soil gas probe to the desired depth.
o Purge the probe and connect a sorbent tube or SUMMA canister to the sampling port.
o Collect the soil gas sample at a controlled flow rate.

e Ambient Air Sampling:

o Place sampling media (e.g., sorbent tubes with a low-flow air sampling pump or passive
diffusion samplers) in the area of concern, typically at breathing zone height.

o Record the start and end times of sampling and the flow rate for active sampling.
e Sample Handling:

o Seal the sorbent tubes or close the valve on the SUMMA canister immediately after
sampling.

o Pack the samples for shipment to the laboratory, following the specific instructions for the
chosen method.

Data Presentation

Table 1: Sample Containers, Preservation, and Holding Times for Creosote-Related Analyses
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Analysis Matrix Container Preservation Holding Time
Polycyclic
Aromatic 4-0z glass jar 14 days to
Hydrocarbons Soil/Sediment with Teflon-lined Cool to <6°C extraction, 40
(PAHS) by EPA lid days to analysis
Method 8270

1-L amber glass 7 days to

Water with Teflon-lined Cool to <6°C extraction, 40
lid days to analysis
Volatile Organic ) Cool to <6°C,
40-mL VOA vial

Compounds

Soil/Sediment

with Teflon-lined

with or without
14 days

(VOCs) by EPA methanol
septum _
Method 8260 preservation
40-mL VOA vial
] ) Cool to <6°C,
Water with Teflon-lined 14 days
HCl to pH <2

septum

Table 2: Typical Field Parameter Stabilization Criteria for Low-Flow Groundwater Sampling

Stabilization Criteria (for 3 consecutive

Parameter .
readings)
pH + 0.1 units
Specific Conductance +3%
Dissolved Oxygen +10%

Turbidity

+ 10% for values > 5 NTU

Visualization
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Phase 1: Planning

Develop Site-Specific
Health and Safety Plan (HASP)

Define Sampling Objectives
and Data Quality Objectives (DQOS)

Phase 2: Field Implementation

Site Reconnaissance and
Establishment of Work Zones

Decontaminate
Sampling Equipment

Collect Samples
(Soil, Groundwater, Sediment, Air)

Field Measurements
(e.g., pH, DO for groundwater)

Phase 3: Post-Field Activities

Sample Preservation and
Storage (Cool to 4°C)

i

Complete Chain-of-Custody
and Field Logs

i

Package and Ship Samples
to Analytical Laboratory

Phase 4: Laboratory Analysis

Sample Extraction and Analysis

(e.g., EPA 8270 for PAHS)

Click to download full resolution via product page

Caption: Workflow for creosote-contaminated site sampling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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